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Compound of Interest

Compound Name: Benzene, 1-nitro-4-pentyl-
CAS No.: 95857-32-2
Cat. No.: B8025883
Get Quote
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An in-depth technical guide on the thermophysical profiling of 1-nitro-4-pentylbenzene,
designed for researchers, chemical engineers, and drug development professionals.

Executive Summary

1-Nitro-4-pentylbenzene (CAS: 95857-32-2) 1 is a critical synthetic intermediate used in the
development of advanced liquid crystals, agrochemicals, and active pharmaceutical ingredients
(APIs). Understanding its precise thermophysical properties—specifically its boiling point and
density—is paramount for designing efficient phase separations, fractional distillations, and
solvent extraction workflows. This whitepaper provides an authoritative guide on the empirical
determination and computational validation of these properties, grounded in fundamental
structure-property causality.

Molecular Causality: Structure-Property
Relationships

The thermophysical profile of 1-nitro-4-pentylbenzene is dictated by the competing influences
of its two primary functional groups:
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e The Nitro Group (-NO2): Introduces a strong permanent dipole moment. The resulting dipole-
dipole intermolecular interactions significantly elevate the boiling point and increase the
molecular packing density compared to the unsubstituted pentylbenzene.

e The Pentyl Chain (-CsH11): Contributes extensive London dispersion forces. While the added
mass increases the overall molecular weight (further raising the boiling point), the flexible
aliphatic chain increases the molar volume. This proportionally decreases the overall density
compared to shorter-chain nitroaromatics (e.g., 1-nitro-4-methylbenzene).

Comparative Thermophysical Data

To contextualize 1-nitro-4-pentylbenzene, we benchmark it against its homologous series and
downstream synthetic derivatives.

Molecular . ] .
) Boiling Point Density
Compound CAS Number Weight ( g/mol
) (°C) (g/cm?)
Pentylbenzene 538-68-1 148.25 205.0 0.863
5 145.0 (at 10
4-Pentylaniline 33228-44-3 163.26 0.937
mmHg)
1-Nitro-4-
99-99-0 137.14 238.0 1.104
methylbenzene
1-Nitro-4- ~292.0 )
95857-32-2 193.24 _ ~1.01 (Predicted)
pentylbenzene (Predicted)

Note: Due to the high risk of thermal decomposition at elevated temperatures, the boiling point
of 1-nitro-4-pentylbenzene is typically extrapolated from reduced-pressure measurements
rather than measured directly at standard atmospheric pressure.

Experimental Methodologies

The following workflows outline the self-validating protocols required to empirically determine
the density and boiling point of 1-nitro-4-pentylbenzene.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8025883?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1-Nitro-4-pentylbenzene
Sample Preparation

Density Measurement Boiling Point Measurement
(Oscillating U-Tube) (Reduced Pressure Ebulliometry)

Data Acquisition & Correction
(Antoine Equation)

Computational Validation

(Joback Group Contribution)

Validated Thermophysical
Profile

Click to download full resolution via product page

Fig 1. Experimental and computational workflow for thermophysical validation.

Protocol 1: High-Precision Density Determination via
Oscillating U-Tube Pychometry

o Causality: Traditional volumetric pycnometry is highly susceptible to thermal expansion
errors. The oscillating U-tube method mitigates this by measuring the shift in the resonant
frequency of a glass tube filled with the sample. Because density is highly temperature-
dependent, the system utilizes built-in Peltier elements for rigorous thermal control 2.

o Step-by-Step Methodology:

o System Calibration: Calibrate the density meter (e.g., Anton Paar DMA series) using ultra-
pure degassed water and dry air at exactly 20.0 °C.
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Sample Introduction: Inject 1.5 mL of 1-nitro-4-pentylbenzene into the U-tube using a Luer-
lock syringe.

o Visual Validation: Utilize the internal camera system to verify the absolute absence of
microbubbles. Self-Validation Check: Microbubbles will artificially lower the recorded
density and invalidate the run.

o Thermal Equilibration: Allow the system to achieve thermal equilibrium at 20.0 °C (x0.01
°C).

o Data Acquisition: Record the density based on the pulsed excitation method. The expected
value is approximately 1.01 g/cm3.

Protocol 2: Boiling Point Determination via Reduced
Pressure Ebulliometry

» Causality: Nitroaromatics with long alkyl chains have atmospheric boiling points approaching
300 °C. Heating the compound to this temperature risks auto-oxidation or explosive thermal
runaway. Therefore, the boiling point must be determined safely under vacuum and
mathematically extrapolated.

o Step-by-Step Methodology:

o Apparatus Setup: Assemble a Swietoslawski ebulliometer connected to a high-precision
vacuum manifold and a cold trap.

o Sample Loading: Introduce 50 mL of 1-nitro-4-pentylbenzene into the boiling flask. Add
inert boiling chips to prevent superheating and bumping.

o Pressure Regulation: Evacuate the system and stabilize the pressure at exactly 10.0
mmHg using a digital pressure controller.

o Heating and Reflux: Apply controlled heating via a heating mantle until a steady,
continuous reflux is observed on the thermometer bulb.

o Temperature Recording: Record the vapor temperature using a calibrated Pt100 RTD
sensor once thermal equilibrium is reached (expected ~150-160 °C at 10 mmHQ).
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o Extrapolation: Apply the Antoine equation to extrapolate the normal boiling point (

) at 760 mmHg, yielding a predicted value of ~292 °C.

Computational Validation (Joback Method)

To ensure the integrity of the experimental data, empirical results must be cross-referenced
with computational thermodynamic models. The Joback method is a widely accepted group-
contribution approach that estimates thermophysical properties based purely on molecular
structure 3.

o Mechanism: The molecule is mathematically dissected into functional groups (one aromatic
ring, one -NO:2 group, one -CHs group, and four -CHz- groups). Each group contributes a
specific additive numerical value to the critical temperature, critical pressure, and normal
boiling point.

» Self-Validating Loop: If the extrapolated experimental boiling point deviates by more than 5%
from the Joback-predicted value (~292 °C), the sample must be flagged and re-analyzed for
impurities (e.g., residual pentylbenzene or unreacted nitric acid).

Applications in Drug Development & Chemical
Processing

For drug development professionals synthesizing APIs via a 4-pentylaniline intermediate, the
density and boiling point of the 1-nitro-4-pentylbenzene precursor dictate downstream
processing parameters:

o Phase Separation Dynamics: A density of ~1.01 g/cm3 makes aqueous phase separation
highly challenging, as it is nearly identical to the density of water. Process chemists must
employ salting-out procedures (e.g., saturating the aqueous layer with NaCl) to increase the
agueous phase density, thereby forcing a clean organic layer separation.

« Distillation Parameters: The exceedingly high boiling point necessitates short-path molecular
distillation or high-vacuum fractional distillation to purify the intermediate without inducing
thermal degradation, ensuring the purity of the final API.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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